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Compound of Interest

Compound Name: Nik-smil

Cat. No.: B10787479

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides a comprehensive overview of the recommended disposal
procedures for Nik-smil, a potent and selective inhibitor of NF-kB-inducing kinase (NIK).
Adherence to these guidelines is essential for minimizing risks and maintaining a safe research
environment.

Immediate Safety and Disposal Protocols

While some safety data sheets (SDS) classify Nik-smil as not a hazardous substance, others
indicate that it is harmful if swallowed and very toxic to aquatic life with long-lasting effects.[1]
[2] Therefore, a conservative approach to its handling and disposal is strongly recommended.

Personal Protective Equipment (PPE) and Handling

Before handling Nik-smil, it is crucial to be equipped with the appropriate personal protective
equipment. This includes, but is not limited to:

o Eye Protection: Safety glasses or goggles should be worn at all times.
« Hand Protection: Chemical-resistant gloves are mandatory.

o Body Protection: A lab coat or other protective clothing should be worn.
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Avoid inhalation of dust or aerosols by working in a well-ventilated area, preferably within a
fume hood.[1] Prevent contact with skin and eyes.[1]

Disposal Procedure

The primary directive for the disposal of Nik-smil is to avoid release into the environment.[2]

Step 1: Collection All waste containing Nik-smil, including unused product and contaminated
materials (e.g., pipette tips, vials), should be collected in a designated, clearly labeled, and
sealed waste container.

Step 2: Waste Disposal The collected waste must be disposed of through an approved waste
disposal plant.[2] Do not dispose of Nik-smil down the drain or in regular trash. Contact your
institution's Environmental Health and Safety (EHS) office to determine the specific procedures
for chemical waste disposal.

Step 3: Decontamination Thoroughly decontaminate all surfaces and equipment that have
come into contact with Nik-smil using an appropriate solvent or cleaning agent as
recommended by your institution's safety protocols.

Step 4: Spill Management In the event of a spill, collect the spillage and place it in the
designated waste container.[2] Ensure the area is then decontaminated.

Key Safety and Hazard Information

For quick reference, the following table summarizes the pertinent safety and hazard data for
Nik-smil.
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Parameter Information Source
Chemical Formula C20H19N304 [1]
Molecular Weight 365.38 g/mol [1]

Harmful if swallowed. Very
Hazard Statements toxic to aquatic life with long [2]

lasting effects.

Avoid release to the

environment. Collect spillage.
Precautionary Statements Dispose of contents/container [2]

to an approved waste disposal

plant.

Keep container tightly sealed
Storage _ , [1]
in a cool, well-ventilated area.

Mechanism of Action: Nik-smil in the NF-kB
Signaling Pathway

Nik-smil is a potent inhibitor of NF-kB-inducing kinase (NIK), a key enzyme in the non-
canonical NF-kB signaling pathway.[3][4][5] This pathway is crucial for various cellular
processes, including immune responses and cell survival. The diagram below illustrates the
point of inhibition by Nik-smil.
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Figure 1: Nik-smil inhibits the non-canonical NF-kB signaling pathway by targeting NIK.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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